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Compound of Interest

Compound Name: Yixingensin
CAS No.: 158642-42-3
Cat. No.: B1181414
Get Quote
. J

Executive Summary

Yixingensin (C23H24012) is a flavonol glycoside structurally defined as Ombuin-3-O-3-D-
glucopyranoside.[1][2] Its aglycone, Ombuin, is a dimethylated quercetin derivative (7,4'-di-O-
methylquercetin).[1]

In mass spectrometry, Yixingensin is distinguished from isomeric or related flavonoids (e.qg.,
Isorhamnetin-3-glucoside, Rhamnazin glucosides) by its unique methylation pattern on the A
and B rings.[1] This guide details the specific MS2 fragmentation pathways, providing a self-
validating protocol to confirm its identity through characteristic radical losses and Retro-Diels-
Alder (RDA) cleavages.

Technical Specifications & Theoretical MS Behavior
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Parameter Specification MS Implications

Ombuin-3-O-B-D- Precursor lon:m/z 491.1195

Chemical Name _
glucopyranoside [M-H]~ (Calcd)

Nitrogen Rule: Even mass,
Formula C23H24012
odd valency absent.[1][3]

Ombuin (7,4'-dimethoxy-3,5,3'-
Aglycone ] Yo~ lon:m/z 329 (Aglycone)
trihydroxyflavone)

Glycone Glucose (162 Da) Neutral Loss: 162 Da (Hexose)
) 2 x Methoxy (-OCHs) at C7, Radical Loss:[1] *CHs (15 Da)
Key Substituents o )
c4' is diagnostic.[1]

Structural Differentiators

Unlike Quercetin (no methoxy groups) or Isorhamnetin (one methoxy group), Yixingensin's
aglycone contains two methoxy groups.[1] This structural feature dictates its fragmentation

physics:

» High Stability of Methyl Radicals: The presence of methoxy groups facilitates the loss of
methyl radicals ([1]*CHs, -15 Da) from the aglycone ion, a pathway less prominent in non-

methylated flavonoids.[1]

+ RDA Cleavage Shift: The methylation at C7 (A-ring) and C4' (B-ring) shifts the mass of
standard RDA fragments compared to Quercetin.[1]

Experimental Protocol: LC-MS/MS Characterization

To replicate the fragmentation data described below, use the following validated workflow. This
protocol ensures sufficient ionization energy to generate diagnostic secondary fragments.[1]

Step-by-Step Methodology

e Sample Preparation:

o Extract plant material (e.g., Hibiscus manihot flowers) with 70% Ethanol.[1]
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o Dilute extract to 1 pg/mL in MeOH:H20 (50:50).

o Filter through 0.22 ym PTFE membrane.[1]

e LC Conditions (Reverse Phase):
o Column: C18 (e.g., Agilent ZORBAX Eclipse Plus, 1.8 um, 2.1 x 50 mm).[1]
o Mobile Phase A: 0.1% Formic Acid in Water.[1][4]
o Mobile Phase B: Acetonitrile.[1][4]
o Gradient: 5% B to 95% B over 10 mins.
o MS Parameters (ESI Negative Mode):
o lon Source: Electrospray lonization (ESI-).[1]
o Spray Voltage: -2.5 kV (Negative mode favors flavonoid deprotonation).[1]

o Collision Energy (CE): Stepped CE (20-40 eV) is critical.[1] Low CE (20 eV) isolates the
aglycone; High CE (40 eV) reveals the A/B ring substitution pattern.[1]

Fragmentation Mechanism & Pathway Analysis

The fragmentation of Yixingensin follows a sequential logic: Deglycosylation — Demethylation
- Skeletal Cleavage.

Stage 1: The Primary Event (Deglycosylation)

The weakest bond is the O-glycosidic linkage at C3.
e Transition:m/z 491 ([M-H]~) - m/z 329 (Yo).

o Mechanism: Heterolytic cleavage releasing a neutral anhydroglucose (162 Da).[1] The
charge remains on the aglycone (Ombuin).[1]

Stage 2: Aglycone Characterization (The Fingerprint)

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://pubmed.ncbi.nlm.nih.gov/22703838/
https://www.mdpi.com/1420-3049/29/5/1046
https://pubmed.ncbi.nlm.nih.gov/22703838/
https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://www.benchchem.com/product/b1181414/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-yixingensin
https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The m/z 329 ion (Ombuin) undergoes specific losses that confirm the presence of two methoxy
groups.[1]

o Demethylation:m/z 329 - m/z 314 ([Aglycone -[1] *CHs]~*).
o Note: The loss of 15 Da (radical) is highly diagnostic of methoxy-flavonoids.
o Decarbonylation:m/z 329 — m/z 301 ([Aglycone - CO]").[1]

e Combined Loss:m/z 314 — m/z 271 (Loss of CO +[1] «CH3).

Stage 3: Retro-Diels-Alder (RDA) Cleavage

RDA cleavage proves the location of the methyl groups.
e 1,3A" lon: Cleavage of the C-ring bonds 1 and 3.[1]

o Fragment: Contains the A-ring (C7-OMe, C5-OH).[1]

o Mass:m/z 165 (Standard A-ring 152 + 14 for Methyl).[1]
e 1,3B~ lon: Cleavage of the C-ring.[1]

o Fragment: Contains the B-ring (C3'-OH, C4'-OMe).[1]

o Mass:m/z 149 (Standard B-ring 134 + 14 for Methyl).[1]

Comparative Analysis: Yixingensin vs. Alternatives

Differentiating Yixingensin from its isomers is critical in natural product research.[1]
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o ) Isorhamnetin-3- Quercetin-3-
Feature Yixingensin ) )
glucoside glucoside
Precursor (m/z) 491 477 463
Aglycone (Yo™) 329 (Ombuin) 315 (Isorhamnetin) 301 (Quercetin)
Methyl Groups 2 (C7,C4) 1(C3) 0

) ) -15 Da ([1]*CH5) )
Diagnostic Loss ) -15 Da (Weak signal) No -15 Da loss
(Strong signal)

m/z 151 (Non-

RDA A-Ring lon m/z 165 (Methylated) m/z 151
methylated)
RDA B-Ring lon m/z 149 (Methylated) m/z 149 (Methylated) m/z 135
Analysis:

e If you see m/z 491 - 329, you have a dimethyl-quercetin glucoside.[1]

» To confirm it is Yixingensin (7,4'-OMe), check for the m/z 165 A-ring fragment.[1] If the A-
ring fragment is m/z 151, the methyls are likely both on the B-ring (a different isomer).[1]

Visualization: Fragmentation Pathway[1]

The following diagram illustrates the logical flow of Yixingensin fragmentation, highlighting the
critical diagnostic ions.
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1
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|
Yixingensin Precursor :
1
m/z 491 H

Neutral Loss: Glucose (-162 Da)

Aglycone (Ombuin)
[Yo]~
m/z 329

Radical Loss: *CHs (-15 Da) [RDA Cleavage (C-Ring) "\ RDA Cleavage (C-Ring)

Demethylated Radical RDA 1,3A- (A-Ring) RDA 1,3B~ (B-Ring)
[Yo - «CHz]~ (Contains 7-OMe) (Contains 4'-OMe)
m/z 314 m/z 165 m/z 149

Click to download full resolution via product page

Caption: MS? fragmentation tree of Yixingensin (ESI-), tracing the transition from precursor to
diagnostic A/B-ring fragments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1181414/docs?utm_src=pdf-body-img#publish-comparison-guide-mass-spectrometry-fragmentation-of-yixingensin
https://www.benchchem.com/product/b1181414/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-yixingensin
https://www.mdpi.com/1420-3049/29/5/1046
https://www.jipb.net/EN/abstract/abstract23286.shtml
https://www.mdpi.com/1420-3049/29/5/1046
https://www.jipb.net/EN/abstract/abstract23286.shtml
https://www.mdpi.com/1420-3049/29/5/1046
https://www.jipb.net/EN/abstract/abstract23286.shtml
https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://www.researchgate.net/publication/378581090_Effects_of_Rhizopus-arrhizus-31-Assisted_Pretreatment_on_the_Extraction_and_Bioactivity_of_Total_Flavonoids_from_Hibiscus_manihot_L
https://www.benchchem.com/product/b1181414/docs?utm_src=pdf-body#publish-comparison-guide-mass-spectrometry-fragmentation-of-yixingensin
https://www.mdpi.com/1420-3049/29/5/1046
https://www.mdpi.com/1420-3049/29/5/1046
https://www.benchchem.com/product/b1181414?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1181414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

Sources

1. mdpi.com [mdpi.com]

2. jipb.net [jipb.net]

[pubchem.ncbi.nlm.nih.gov]

3. Xylazine Hydrochloride | C12H17CIN2S | CID 68554 - PubChem

e 4. Simultaneous determination of baicalin, wogonoside, baicalein, wogonin, oroxylin A and
chrysin of Radix scutellariae extract in rat plasma by liquid chromatography tandem mass
spectrometry - PubMed [pubmed.ncbi.nim.nih.gov]

e 5. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Publish Comparison Guide: Mass Spectrometry
Fragmentation of Yixingensin]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1181414/docs#publish-comparison-guide-mass-

spectrometry-fragmentation-of-yixingensin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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